Cas no 371754-92-6 (1-(4-ethoxyphenyl)-2-fluoroethan-1-one)

• Product Name: 1-(4-ethoxyphenyl)-2-fluoroethan-1-one
• CAS No: 371754-92-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 1057540
• PubChem ID: 45080809
• Update Time: 2025-08-05

1-(4-ethoxyphenyl)-2-fluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-ethoxyphenyl)-2-fluoro-
• 1-(4-ethoxyphenyl)-2-fluoroethanone
• 1-(4-ETHOXYPHENYL)-2-FLUORO-ETHANONE
• CTK8I4628
• 1-(4-ethoxyphenyl)-2-fluoroethan-1-one
• 371754-92-6
• Ethanone,1-(4-ethoxyphenyl)-2-fluoro-(9ci)
• EN300-1621465
• DB-287072
• DTXSID40664100

• Inchi： 1S/C10H11FO2/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-6H,2,7H2,1H3
• InChI Key： MKIFDFOEJUJQGG-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 182.07400
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.23750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-ethoxyphenyl)-2-fluoroethan-1-one

Introduction to 1-(4-Ethoxyphenyl)-2-Fluoroethan-1-One (CAS No: 371754-92-6)

1-(4-Ethoxyphenyl)-2-fluoroethan-1-one, also known by its CAS number 371754-92-6, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a fluoroalkyl group with an ethoxy-substituted aromatic ring, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-(4-ethoxyphenyl)-2-fluoroethan-1-one consists of a ketone group attached to a fluoroethyl chain, which is further connected to a para-substituted ethoxyphenyl ring. This arrangement imparts the compound with distinct electronic and steric properties, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block for the synthesis of bioactive molecules, particularly in drug discovery programs targeting various therapeutic areas.

From a synthetic perspective, 1-(4-ethoxyphenyl)-2-fluoroethan-1-one can be efficiently synthesized via nucleophilic acyl substitution or through the use of transition metal-catalyzed coupling reactions. These methods not only offer high yields but also allow for precise control over the stereochemistry and regioselectivity of the product, which are critical factors in modern drug development.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its ability to serve as a precursor for the synthesis of fluoroquinolones—a class of antibiotics with broad-spectrum activity against bacterial infections. Recent research has demonstrated that modifying the ethoxyphenyl group can significantly enhance the potency and selectivity of these antibiotics, making them more effective against multidrug-resistant pathogens.

Beyond its role in antibiotics, 1-(4-ethoxyphenyl)-2-fluoroethan-1-one has also been explored as an intermediate in the synthesis of agrochemicals, such as herbicides and fungicides. Its ability to undergo various functional group transformations makes it an ideal candidate for developing compounds with improved efficacy and reduced environmental impact.

In addition to its practical applications, this compound has been utilized as a model system for studying fundamental chemical reactions, such as nucleophilic additions and cycloadditions. These studies have provided valuable insights into reaction mechanisms and have contributed to the development of new synthetic methodologies.

From an environmental standpoint, understanding the fate and behavior of 1-(4-ethoxyphenyl)-2-fluoroethan-1-one in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its biodegradation pathways and toxicity profiles, with findings suggesting that under certain conditions, it can undergo rapid microbial degradation, reducing its persistence in natural environments.

In conclusion, 1-(4-ethoxyphenyl)-2-fluoroethan-1-one (CAS No: 371754-92-6) is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry, while ongoing research continues to uncover new opportunities for its use in drug development and environmental science.